Cas no 2640959-03-9 (4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine)

• Product Name: 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine
• CAS No: 2640959-03-9
• MF: C₁₉H₂₀ClFN₂O₂
• MW: 362.825707435608
• CID: 5317651
• PubChem ID: 155800954
• Update Time: 2025-05-23

4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• F6683-1532
• 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine
• AKOS040049121
• 2640959-03-9
• (2-Chloro-4-fluorophenyl)[4-[[(3-methyl-4-pyridinyl)oxy]methyl]-1-piperidinyl]methanone

• Inchi： 1S/C19H20ClFN2O2/c1-13-11-22-7-4-18(13)25-12-14-5-8-23(9-6-14)19(24)16-3-2-15(21)10-17(16)20/h2-4,7,10-11,14H,5-6,8-9,12H2,1H3
• InChI Key： OGGQYIHIHFRVCB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Cl)(N1CCC(COC2C=CN=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 362.1197337g/mol
• Monoisotopic Mass: 362.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.6±50.0 °C(Predicted)
• pka: 6.87±0.18(Predicted)

Additional information on 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine

4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine: A Comprehensive Overview

The compound 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine, identified by the CAS number 2640959-03-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are widely studied for their versatile properties. The structure of this molecule incorporates a pyridine ring substituted with a methyl group and a methoxy group, which is further connected to a piperidine ring. The piperidine ring itself is substituted with a benzoyl group that contains both chlorine and fluorine substituents, adding complexity and functionality to the molecule.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, acylations, and possibly coupling reactions. The presence of chlorine and fluorine atoms in the benzoyl group suggests that this compound may exhibit unique electronic properties, making it suitable for applications in drug design or as a precursor in advanced material synthesis. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets through various non-covalent interactions.

One of the key features of 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine is its structural diversity, which allows for extensive functionalization. The pyridine ring, being electron-deficient, can act as a platform for further substitution or coordination with metal ions. This property has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs), which are used in gas storage, catalysis, and sensing applications. Additionally, the piperidine ring introduces rigidity and steric effects, which can influence the overall conformation and reactivity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with high accuracy. For instance, density functional theory (DFT) calculations have been employed to study the frontier molecular orbitals of 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine, providing insights into its potential as an electron-deficient aromatic system. Such studies are crucial for understanding its behavior in chemical reactions and its suitability for specific applications.

In terms of pharmaceutical applications, this compound's structure suggests potential as a lead molecule in drug discovery. The presence of halogen atoms (chlorine and fluorine) can enhance pharmacokinetic properties such as bioavailability and metabolic stability. Furthermore, the pyridine moiety is known to exhibit anti-inflammatory and antitumor activities in certain contexts. Recent research has focused on modifying such heterocyclic compounds to improve their bioactivity while minimizing toxicity, making them promising candidates for therapeutic agents.

The development of efficient synthetic routes for 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine remains an area of active investigation. Traditional methods often involve lengthy reaction sequences with multiple purification steps, which can be challenging on an industrial scale. However, advancements in catalytic chemistry and green synthesis techniques have opened new avenues for producing such compounds more sustainably. For example, the use of microwave-assisted synthesis or enzymatic catalysis could significantly streamline the production process while reducing environmental impact.

In conclusion, 4-{[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]methoxy}-3-methylpyridine, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its potential applications span across pharmaceuticals, materials science, and catalysis, making it a subject of continued research interest. As our understanding of its properties deepens through experimental and computational studies, this compound is likely to find even more innovative uses in the future.